Cas no 1332370-62-3 (4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid)

• Product Name: 4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid
• CAS No: 1332370-62-3
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 4588700
• Update Time: 2025-09-22

4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 4-amino-1-methyl-
• 4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid

• Inchi： 1S/C8H8N4O2/c1-12-7-4(3-11-12)6(9)5(2-10-7)8(13)14/h2-3H,1H3,(H2,9,10)(H,13,14)
• InChI Key： ROSIGSWGXSQRNV-UHFFFAOYSA-N
• SMILES： C12N(C)N=CC1=C(N)C(C(O)=O)=CN=2

Additional information on 4-imino-1-methyl-1H,4H,7H-pyrazolo3,4-bpyridine-5-carboxylic acid

Chemical Profile of 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid (CAS No. 1332370-62-3)

4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1332370-62-3, is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-bpyridine] scaffold, a structural motif known for its diverse biological activities and applications in medicinal chemistry. The presence of an imino group and a carboxylic acid moiety in its molecular structure contributes to its unique reactivity and functional properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The pyrazolo[3,4-bpyridine] core is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring. This arrangement imparts specific electronic and steric characteristics to the molecule, which can be exploited in drug design. The imino group (–C=NH) introduces a polar double bond, enhancing the compound's solubility in polar solvents and facilitating interactions with biological targets. Additionally, the carboxylic acid (–COOH) functionality provides a site for further chemical modifications, such as esterification or amidation, which are commonly employed to improve pharmacokinetic properties.

Recent advancements in chemical biology have highlighted the importance of pyrazolo[3,4-bpyridine] derivatives in modulating various biological pathways. Studies have demonstrated that these compounds exhibit inhibitory activity against enzymes and receptors involved in inflammation, cancer progression, and neurodegenerative diseases. The imino group and carboxylic acid functionalities play crucial roles in determining the binding affinity and specificity of these derivatives to their target proteins.

In particular, research has shown that 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid exhibits promising anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are mediators of pain and inflammation. By targeting COX enzymes, this compound may offer a therapeutic strategy for conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to interact with other inflammatory pathways suggests potential applications in treating autoimmune disorders.

The carboxylic acid moiety in 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid also facilitates its use as a building block for more complex drug candidates. Researchers have utilized this functionality to synthesize derivatives with enhanced pharmacological profiles. For instance, esterification of the carboxylic acid group can improve oral bioavailability, while amidation can enhance binding stability to biological targets. These modifications are critical steps in drug development pipelines aimed at optimizing efficacy and minimizing side effects.

Another area of interest is the potential of pyrazolo[3,4-bpyridine] derivatives as kinase inhibitors. Kinases are enzymes that play essential roles in cell signaling pathways and are often overactive in cancer cells. Preclinical studies have indicated that compounds based on this scaffold can inhibit the activity of specific kinases involved in tumor growth and metastasis. The imino group and other heterocyclic rings contribute to the binding interactions with kinase domains, making this compound a promising candidate for further investigation.

The synthesis of 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring. Subsequent functionalization steps introduce the imino group and the carboxylic acid moiety through oxidation or dehydration reactions. These synthetic strategies underscore the importance of fine-tuning reaction conditions to achieve high yields and purity.

In conclusion, 4-imino-1-methyl-1H,4H,7H-pyrazolo[3,4-bpyridine-5-carboxylic acid (CAS No. 1332370-62-3) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of an imino group and a carboxylic acid functionality makes it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. Recent studies have demonstrated its anti-inflammatory and kinase inhibitory properties, reinforcing its importance as a lead compound in drug discovery efforts.